2-(1H-Imidazol-1-yl)-4-methoxypyrimidine
Cat. No. B2785630
Key on ui cas rn:
114849-12-6
M. Wt: 176.179
InChI Key: MLTSBTVXGJSIOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04849424
Procedure details
Following the procedure of Example 15, 180 mg of 4-chloro-2-(1-imidazolyl)pyrimidine were reacted with 23 mg of sodium metal and 2 ml of anhydrous methanol was carried out to yield 134 mg of 2-(1-imidazolyl)-4-methoxypyrimidine, having a melting point of 78°-79° C., recrystallized from a mixture of n-hexane and ethyl acetate.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][N:5]=[C:4]([N:8]2[CH:12]=[CH:11][N:10]=[CH:9]2)[N:3]=1.[Na].[CH3:14][OH:15]>>[N:8]1([C:4]2[N:3]=[C:2]([O:15][CH3:14])[CH:7]=[CH:6][N:5]=2)[CH:12]=[CH:11][N:10]=[CH:9]1 |^1:12|
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Inputs
Step One
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Name
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Quantity
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180 mg
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Type
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reactant
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Smiles
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ClC1=NC(=NC=C1)N1C=NC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N1(C=NC=C1)C1=NC=CC(=N1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 134 mg |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
